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Compound of Interest

Compound Name: Acid Blue 120

Cat. No.: B1665437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the staining of protein-based fibers, specifically

silk and wool, using Acid Blue 120 (C.I. 26400). These application notes are intended to guide

researchers in achieving consistent and reproducible staining for various analytical and

developmental applications.

Introduction
Acid Blue 120 is a water-soluble anionic dye belonging to the double azo class.[1] Its

molecular structure contains sulfonic acid groups that facilitate its binding to protein fibers like

silk and wool in an acidic environment.[2] The dye is known for producing a vibrant "red light

navy blue" color and exhibits good light and wash fastness, making it a suitable reagent for

histological studies, textile analysis, and other applications where protein fiber identification and

characterization are critical.[1][2]

The staining mechanism relies on the formation of ionic bonds between the anionic sulfonate

groups of the dye and the protonated amino groups of the amino acid residues in the silk fibroin

and wool keratin under acidic conditions. Van der Waals forces and hydrogen bonding also

contribute to the dye-fiber interaction.

Data Presentation
The following tables summarize the key quantitative data for staining with Acid Blue 120.
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Table 1: Chemical and Physical Properties of Acid Blue 120

Property Value

C.I. Name Acid Blue 120

C.I. Number 26400

CAS Number 3529-01-9

Molecular Formula C₃₃H₂₃N₅Na₂O₆S₂

Molecular Weight 695.68 g/mol

Class Double Azo Dye

Appearance Dark purple uniform powder

Solubility
Soluble in water (purple solution), Soluble in

ethanol (deep blue solution)

Table 2: Color Fastness Ratings of Acid Blue 120 on Wool

Fastness Test ISO Standard AATCC Standard Rating

Light Fastness 5 5 Good

Soaping (Fading) 3-4 3 Moderate

Soaping (Staining) 3-4 3 Moderate

Perspiration (Fading) 4 3 Good to Moderate

Perspiration (Staining) 4 4 Good

Oxygen Bleaching 3-4 3 Moderate

Seawater - - -

Note: Specific quantitative data for color fastness on silk is not readily available in the searched

literature. Generally, acid dyes exhibit good fastness properties on silk.

Table 3: General Exhaustion and Fixation Ranges for Acid Dyes on Protein Fibers
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Fiber Typical % Exhaustion Typical % Fixation

Wool 71 - 82% 82 - 92%

Silk 72 - 82% 86 - 92%

Note: These are general ranges for a series of acid dyes and may vary for Acid Blue 120.

Specific exhaustion and fixation percentages for Acid Blue 120 are not available in the

searched literature.

Experimental Protocols
This section outlines the detailed methodologies for staining silk and wool fibers with Acid Blue
120.

Materials and Equipment
Fibers: Silk (e.g., Mulberry silk fabric or yarn) and Wool (e.g., Merino wool yarn or fabric)

Dye: Acid Blue 120 (C.I. 26400) powder

Acid: Acetic acid (glacial or white vinegar) or Citric acid

Wetting Agent (optional): Non-ionic detergent

Levelling Agent (optional): Glauber's salt (Sodium sulfate)

Glassware: Beakers, graduated cylinders

Heating and Stirring: Hot plate with magnetic stirrer or a water bath

pH meter or pH indicator strips

Weighing balance

Rinsing containers

Drying oven or air-drying rack
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Staining Protocol for Silk Fibers
Preparation of Silk Fibers:

Accurately weigh the dry silk material.

To ensure even dye uptake, pre-wash the silk in a solution containing a non-ionic

detergent to remove any sizing or impurities.

Rinse thoroughly with deionized water.

Gently squeeze out excess water, leaving the fibers damp.

Dye Bath Preparation:

Calculate the required amount of Acid Blue 120 powder. A common starting point is 1-2%

of the weight of the fiber (o.w.f.). For a 1% shade on 10g of silk, use 0.1g of dye.

Create a stock solution by dissolving the dye powder in a small amount of hot deionized

water. Stir until fully dissolved.

In a separate beaker, prepare the dye bath with a liquor ratio of 30:1 (e.g., 300 mL of water

for 10g of silk).

Add the dye stock solution to the dye bath and mix well.

If using a levelling agent, add Glauber's salt (e.g., 10% o.w.f.) to the dye bath at this stage.

Dyeing Procedure:

Immerse the pre-wetted silk into the dye bath at approximately 40°C.

Gradually increase the temperature to 85-90°C over 30 minutes, stirring gently and

continuously.

Add acetic acid to the dye bath to achieve a pH of 4-5. This can be done by adding 2-4%

o.w.f. of 40% acetic acid.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1665437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain the temperature at 85-90°C for 45-60 minutes, continuing to stir gently to ensure

even dyeing.

Rinsing and Drying:

Allow the dye bath to cool down gradually to about 50°C before removing the silk.

Rinse the stained silk with warm water, followed by a cold water rinse until the water runs

clear.

A final rinse with a small amount of acetic acid can help to restore the sheen of the silk.

Gently squeeze out excess water and air-dry or dry in an oven at a low temperature (e.g.,

60°C).

Staining Protocol for Wool Fibers
Preparation of Wool Fibers:

Accurately weigh the dry wool material.

Pre-wash the wool with a pH-neutral, non-ionic detergent to remove any dirt or grease.

Rinse thoroughly with deionized water.

Carefully squeeze out excess water, avoiding excessive agitation to prevent felting.

Dye Bath Preparation:

Calculate the required amount of Acid Blue 120 powder (typically 1-3% o.w.f.).

Prepare a dye stock solution as described for silk.

Prepare the dye bath with a liquor ratio of 40:1.

Add the dye stock solution to the dye bath.

If desired, add a levelling agent like Glauber's salt (10% o.w.f.).
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Dyeing Procedure:

Introduce the wet wool into the dye bath at room temperature.

Gradually raise the temperature to a near-boil (95-100°C) over 30-45 minutes.

Add acetic acid or citric acid to adjust the pH to 4.5-5.5.

Maintain the temperature for 45-60 minutes, with occasional gentle stirring.

Rinsing and Drying:

Let the dye bath cool down completely before removing the wool to prevent thermal shock

and felting.

Rinse the stained wool with lukewarm water, followed by a cold water rinse until the water

runs clear.

Gently squeeze out excess water and lay flat to air-dry or use a low-temperature drying

method.

Visualizations
The following diagrams illustrate the key processes and relationships in the staining protocol.
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Caption: Experimental workflow for staining protein fibers.
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Caption: Simplified signaling pathway of Acid Blue 120 staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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